Cas no 2680739-32-4 (benzyl N-(5-cyano-1,2-oxazol-3-yl)carbamate)

• Product Name: benzyl N-(5-cyano-1,2-oxazol-3-yl)carbamate
• CAS No: 2680739-32-4
• MF: C₁₂H₉N₃O₃
• MW: 243.218162298203
• CID: 5648179
• PubChem ID: 165919886
• Update Time: 2025-06-12

benzyl N-(5-cyano-1,2-oxazol-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-(5-cyano-1,2-oxazol-3-yl)carbamate
• EN300-28277533
• 2680739-32-4

• Inchi： 1S/C12H9N3O3/c13-7-10-6-11(15-18-10)14-12(16)17-8-9-4-2-1-3-5-9/h1-6H,8H2,(H,14,15,16)
• InChI Key： CPXIUSLWMHKPBK-UHFFFAOYSA-N
• SMILES： O(C(NC1C=C(C#N)ON=1)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 243.06439116g/mol
• Monoisotopic Mass: 243.06439116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 88.2Ų

Additional information on benzyl N-(5-cyano-1,2-oxazol-3-yl)carbamate

Comprehensive Overview of Benzyl N-(5-Cyano-1,2-oxazol-3-yl)carbamate (CAS No. 2680739-32-4)

Benzyl N-(5-cyano-1,2-oxazol-3-yl)carbamate (CAS No. 2680739-32-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique oxazole ring and cyano functional group, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, combining a carbamate moiety with a benzyl group, offers exceptional reactivity, making it a valuable asset in modern drug discovery and material science.

In recent years, the demand for heterocyclic compounds like benzyl N-(5-cyano-1,2-oxazol-3-yl)carbamate has surged due to their applications in developing antimicrobial agents and anticancer drugs. Researchers are particularly interested in its potential to inhibit specific enzymes or pathways implicated in diseases. The compound's 5-cyano-1,2-oxazole core is also being explored for its role in crop protection, as it may contribute to novel pesticide formulations with enhanced efficacy and environmental safety.

The synthesis of CAS No. 2680739-32-4 typically involves multi-step organic reactions, including cyclization and carbamate formation. Advanced techniques such as microwave-assisted synthesis and catalysis have been employed to improve yield and purity. Analytical methods like HPLC, NMR, and mass spectrometry are critical for quality control, ensuring the compound meets stringent industry standards for research and commercial use.

From an industrial perspective, benzyl N-(5-cyano-1,2-oxazol-3-yl)carbamate aligns with the growing trend toward green chemistry. Its derivatives are being investigated for biodegradable properties, reducing ecological footprints in manufacturing processes. Additionally, the compound's compatibility with high-throughput screening platforms makes it a favorite among drug discovery teams aiming to accelerate lead optimization.

As the scientific community continues to explore CAS No. 2680739-32-4, its applications in personalized medicine and smart materials are emerging as hot topics. For instance, its incorporation into polymeric coatings for medical devices or sustainable packaging solutions highlights its cross-disciplinary relevance. With ongoing advancements in computational chemistry, researchers can now predict and tailor its properties for targeted uses, further expanding its market potential.

In conclusion, benzyl N-(5-cyano-1,2-oxazol-3-yl)carbamate represents a cutting-edge compound at the intersection of chemistry and innovation. Its multifaceted applications, coupled with rigorous safety and sustainability profiles, position it as a key player in next-generation scientific breakthroughs. Whether in pharmaceuticals, agriculture, or advanced materials, this compound is poised to address some of the most pressing challenges in modern science.